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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rubidium acetate, detailing its
chemical and physical properties, its applications in research and industry, and the burgeoning
interest in its role as a source of rubidium ions for therapeutic and diagnostic purposes. This
document is intended to serve as a foundational resource for professionals in the fields of
chemistry, materials science, and drug development.

Core Chemical Identity

Rubidium acetate is an inorganic salt formed from the reaction of rubidium hydroxide or
carbonate with acetic acid. It is a white, hygroscopic solid that is highly soluble in water.[1][2]
As a stable, non-toxic source of rubidium ions (Rb*), it is a preferred compound for various
research applications.

The fundamental identifiers for rubidium acetate are summarized below.

Identifier Value

CAS Number 563-67-7[3][4][5]

Molecular Formula C2H302Rb[3][4][5]

Synonyms Acetic acid, rubidium salt[2][6]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1592912?utm_src=pdf-interest
https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rubidium_acetate
https://cymitquimica.com/cas/563-67-7/
https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://www.strem.com/product/93-3701
https://precision.fda.gov/ginas/app/ui/substances/524d551e-71bd-4b11-9f68-9263805cfcf9
https://www.bocsci.com/product/rubidium-acetate-cas-563-67-7-125753.html
https://www.strem.com/product/93-3701
https://precision.fda.gov/ginas/app/ui/substances/524d551e-71bd-4b11-9f68-9263805cfcf9
https://www.bocsci.com/product/rubidium-acetate-cas-563-67-7-125753.html
https://cymitquimica.com/cas/563-67-7/
https://pubchem.ncbi.nlm.nih.gov/compound/Rubidium-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Spectroscopic Data

The key physical and chemical properties of rubidium acetate are presented in the table
below, providing essential data for laboratory handling, experimental design, and process
development.

Property Value

Molar Mass 144.51 g/mol [1][6]
Appearance White crystalline solid[1][7]
Melting Point 246 °C (decomposes)[1][7]
Solubility in Water 85 g/100 mL at 45 °C[1][7]
Molecular Weight 144.52[3]

Applications in Catalysis and Materials Science

Rubidium acetate serves as a versatile compound in several industrial and research
applications beyond the life sciences.

o Catalysis: It is employed as a catalyst for the polymerization of silanol-terminated siloxane
oligomers.[1] In other applications, it can modify the acid-base characteristics of catalyst
supports like silica and alumina, which is useful for enhancing CO2 adsorption in certain
systems.[2][8]

+ Nanoparticle Synthesis: The compound acts as a precursor for creating rubidium-doped
ferrite (RbFe204) nanopatrticles, which possess unique magnetic properties for specialized
applications.[8]

Biological Significance and Therapeutic Potential of
Rubidium lons

The primary interest for drug development professionals lies in rubidium acetate's role as a
provider of biologically active rubidium ions (Rb*). Due to their physicochemical similarity to
potassium ions (K*), Rb* ions are taken up by cells through potassium channels and can serve
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as a biological proxy for potassium.[9][10][11] This mimicry allows for the investigation of
potassium-dependent pathways and has opened avenues for novel therapeutic strategies.

Role in Neuroscience and Mental Health

Early research has pointed to potential applications for rubidium in psychiatry. Similar to lithium,
another alkali metal, rubidium has been investigated for its mood-stabilizing and antidepressant
effects.[12][13] Studies in animal models have shown that rubidium can influence dopamine
output in the nucleus accumbens, a key brain region involved in reward and mood regulation.
[14] Furthermore, altered levels of rubidium have been observed in the brains of patients with
Alzheimer's disease, suggesting a potential role in neurodegenerative processes.[15][16]

Anti-Cancer Properties: Glioblastoma Treatment

Recent groundbreaking research has repurposed rubidium ions as a potential therapeutic
agent for glioblastoma (GBM), a highly aggressive brain tumor.[12] Studies have shown that
Rb* can accumulate in GBM cells and exert potent anti-tumor effects.[12]

The proposed mechanism involves the downregulation of the PIBK/AKT/mTOR signaling
pathway, a critical cascade that controls cell growth, proliferation, and survival. By inhibiting this
pathway, rubidium ions induce apoptosis (programmed cell death) and cell cycle arrest in
glioblastoma cells.[12]
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Caption: Rubidium's inhibitory effect on the PISK/AKT/mTOR pathway.

Experimental Protocols and Methodologies
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The use of rubidium acetate in a research setting requires adherence to standard laboratory
protocols for handling chemical reagents. The specific experimental design will vary based on
the research question.

General Handling and Preparation

o Handling: Due to its hygroscopic nature, rubidium acetate should be handled under a dry,
protective gas and stored in a cool, dry place within a tightly sealed container.[17]

o Solution Preparation: To prepare a stock solution, dissolve rubidium acetate in high-purity
water (e.g., Milli-Q or deionized) to the desired molar concentration. For cell culture
experiments, sterile filtration of the final solution is required.

In Vitro Experimental Workflow (Oncology)

Investigating the effects of rubidium ions on cancer cells typically follows a standardized
workflow, as described in studies on glioblastoma.[12]
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Caption: General workflow for in vitro evaluation of rubidium acetate.

Methodologies Employed:

o Cell Viability and Proliferation Assays: To quantify the effect of rubidium on cell growth,
standard assays such as MTT or BrdU incorporation are used.

e Migration and Invasion Assays: Transwell assays are employed to assess the impact of
rubidium on the metastatic potential of cancer cells.

e Apoptosis Detection: Flow cytometry analysis using Annexin V and propidium iodide staining
can confirm the induction of programmed cell death.
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» Molecular Analysis: To elucidate the mechanism of action, techniques like RNA sequencing
can provide a global view of changes in gene expression, while Western blotting can confirm
the modulation of specific protein targets, such as those in the PISK/AKT/mTOR pathway.
[12]

In Vivo Studies

For animal studies, rubidium acetate (or more commonly, rubidium chloride) is typically
dissolved in a sterile saline solution for administration via intraperitoneal injection or oral
gavage. Dosages and treatment schedules must be determined through dose-response
studies.[14] Key endpoints often include tumor growth inhibition, analysis of animal behavior,
and post-mortem tissue analysis for biodistribution and toxicity.

Safety and Handling

Rubidium acetate is considered to have relatively low toxicity.[2] However, standard laboratory
safety precautions should be followed.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust by working in a well-ventilated area or using a fume hood.

¢ In case of accidental release, vacuum the spill using a HEPA filter to avoid generating dust.
[17]

This guide provides a detailed overview of rubidium acetate, highlighting its fundamental
properties and its significant potential in both industrial and biomedical research. As studies
into the biological effects of rubidium ions continue to evolve, rubidium acetate will remain a
key compound for facilitating this cutting-edge research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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